Cas no 1368463-13-1 (2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-amine)

• Product Name: 2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-amine
• CAS No: 1368463-13-1
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 6511935
• PubChem ID: 82284482
• Update Time: 2025-05-21

2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-amine
• EN300-1964559
• 1368463-13-1

• Inchi： 1S/C11H16ClNO/c1-11(2,7-13)9-5-4-8(14-3)6-10(9)12/h4-6H,7,13H2,1-3H3
• InChI Key： QVJLDYLUEIECJG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)(C)CN)OC

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-amine

Comprehensive Overview of 2-(2-Chloro-4-Methoxyphenyl)-2-Methylpropan-1-Amine (CAS No. 1368463-13-1)

2-(2-Chloro-4-methoxyphenyl)-2-methylpropan-1-amine, with the CAS number 1368463-13-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a chloro-methoxy phenyl group and a methylpropan-1-amine backbone, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic pathways.

The compound’s molecular formula and structural properties have been extensively studied to optimize its efficacy and safety profiles. Recent trends in AI-driven drug design and computational chemistry highlight its relevance, as scientists leverage machine learning to predict its interactions with biological targets. Frequently searched terms like "amine derivatives in medicine" and "chloro-methoxy phenyl applications" reflect growing public interest in its therapeutic potential.

From a synthetic perspective, 1368463-13-1 is often discussed in forums focusing on green chemistry and sustainable synthesis. Environmental concerns have spurred demand for eco-friendly production methods, aligning with global initiatives like the UN Sustainable Development Goals (SDGs). Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing its purity, a topic frequently queried in academic and industrial settings.

In the context of intellectual property, patents involving 2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-amine often cite its utility in prodrug formulations and enzyme inhibition. These innovations address challenges like drug delivery and bioavailability, which dominate discussions in pharmaceutical R&D. Searches for "CAS 1368463-13-1 supplier" or "amine-based intermediates" indicate commercial interest, particularly among manufacturers of high-value fine chemicals.

Beyond pharmaceuticals, this compound’s agrochemical applications are under exploration, with studies examining its role in pest control and plant growth regulation. The rise of precision agriculture has further amplified its relevance, as farmers and researchers seek eco-compatible alternatives to traditional pesticides. Keywords such as "chloro-methoxy phenyl in agriculture" and "sustainable crop protection" underscore this trend.

Quality control remains a priority, with regulatory bodies emphasizing Good Manufacturing Practices (GMP) for compounds like 1368463-13-1. FAQs about "CAS 1368463-13-1 purity standards" and "analytical validation" reflect industry demands for reliable data. Collaborative efforts between academia and enterprises aim to standardize protocols, ensuring compliance with ISO and ICH guidelines.

In summary, 2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-amine exemplifies the intersection of innovation and practical utility. Its multifaceted applications—from life sciences to material engineering—highlight its importance in modern chemistry. As research evolves, this compound is poised to play a pivotal role in addressing global challenges in healthcare and environmental sustainability.